2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid

• IUPAC Name: 2-[(1-methylpyrrole-3-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C10H14N2O3/c1-3-8(10(14)15)11-9(13)7-4-5-12(2)6-7/h4-6,8H,3H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key: CIASUCHCBNSMBS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=O)C1=CN(C=C1)C
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid, also known as MPBC, is an amino acid derivative that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid is not fully understood. However, studies have suggested that 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid may exert its neuroprotective effects by modulating the expression of antioxidant enzymes and reducing the production of reactive oxygen species (ROS) (Kang et al., 2014). In cancer cells, 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been shown to induce cell cycle arrest and apoptosis by activating the p53 pathway (Wang et al., 2012).
Biochemical and Physiological Effects:
2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been found to have various biochemical and physiological effects. In addition to its neuroprotective and anticancer properties, 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been shown to improve learning and memory in animal models (Kang et al., 2014). 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has also been found to have anti-inflammatory effects and to reduce the levels of pro-inflammatory cytokines in animal models of inflammation (Li et al., 2017).

Advantages and Limitations for Lab Experiments

One advantage of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid is its low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid is its poor solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for the study of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid. One direction is to investigate the potential of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore the potential of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid as an anticancer agent in combination with other chemotherapeutic agents. Additionally, further studies are needed to optimize the synthesis method of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid to improve its solubility and bioavailability.
Conclusion:
In conclusion, 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid is an amino acid derivative that has been studied for its potential therapeutic applications in various fields, including neuroscience and cancer research. 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been synthesized using various methods and has been found to have interesting biochemical and physiological effects. While there are still many unanswered questions regarding the mechanism of action and future directions for the study of 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid, this compound holds promise as a potential therapeutic agent.

Synthesis Methods

2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid can be synthesized using a variety of methods. One of the most common methods is the reaction between 3-methylpyrrole-2-carboxylic acid and N-tert-butoxycarbonyl-1,4-diaminobutane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) (Wang et al., 2012). The resulting product is then deprotected using trifluoroacetic acid (TFA) to obtain 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid.

Scientific Research Applications

2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been studied for its potential therapeutic applications in various fields, including neuroscience and cancer research. In neuroscience, 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been found to have neuroprotective effects against oxidative stress and glutamate-induced excitotoxicity (Kang et al., 2014). In cancer research, 2-[(1-Methylpyrrole-3-carbonyl)amino]butanoic acid has been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer (Wang et al., 2012).